Cas no 1211126-18-9 (N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1211126-18-9
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 6237354
• Update Time: 2025-05-22

N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-2-oxo-1H-pyridine-3-carboxamide

• Inchi： 1S/C17H15N3O4/c1-23-13-6-4-11(5-7-13)15-9-12(20-24-15)10-19-17(22)14-3-2-8-18-16(14)21/h2-9H,10H2,1H3,(H,18,21)(H,19,22)
• InChI Key： JJQLNQSGXNOFHN-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C(NCC1C=C(C2=CC=C(OC)C=C2)ON=1)=O

Additional information on N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide

N-{5-(4-Methoxyphenyl)-1,2-Oxazol-3-ylmethyl}-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by the CAS number 1211126-18-9, is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a dihydropyridine ring system fused with an oxazole moiety. The presence of the 4-methoxyphenyl group introduces additional complexity and functionality to the molecule. This combination of structural elements contributes to its unique pharmacokinetic properties and bioavailability. Researchers have demonstrated that the compound exhibits potent activity against several disease models, particularly in the context of inflammation and oxidative stress.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Scientists have developed novel methodologies to construct the dihydropyridine and oxazole frameworks, ensuring high yields and purity. These synthetic strategies are not only cost-effective but also environmentally friendly, aligning with the principles of green chemistry. The ability to synthesize this compound in large quantities has facilitated its testing in preclinical models, paving the way for potential clinical applications.

In terms of biological activity, studies have shown that N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide possesses significant anti-inflammatory properties. It has been demonstrated to inhibit key inflammatory pathways, such as the NF-kB signaling cascade, which is implicated in numerous chronic diseases. Additionally, the compound has shown promise as an antioxidant, capable of neutralizing reactive oxygen species and mitigating oxidative damage to cellular components.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption characteristics and moderate plasma protein binding affinity. These properties enhance its bioavailability and ensure sustained therapeutic effects. Furthermore, preliminary toxicological studies suggest that the compound has a low toxicity profile, making it a safe candidate for further development.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on exploring the therapeutic potential of this compound in various disease states. For instance, clinical trials are currently underway to evaluate its efficacy in treating inflammatory bowel disease (IBD) and neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier has been a significant advantage in targeting central nervous system disorders.

In conclusion, N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its potent biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for future therapeutic applications. As research continues to unfold, this compound holds the potential to make a significant impact on human health and disease management.